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Compound of Interest

Compound Name: N-methylpiperidine-4-carboxamide

Cat. No.: B155130

An In-depth Technical Guide to N-methylpiperidine-4-carboxamide: Synthesis,
Characterization, and Applications

This guide provides a comprehensive technical overview of N-methylpiperidine-4-
carboxamide, a heterocyclic compound of significant interest to researchers and professionals
in drug development and medicinal chemistry. We will delve into its core properties, provide
validated protocols for its synthesis and analysis, and explore its emerging applications,
grounding all information in established scientific literature.

Core Molecular Profile

N-methylpiperidine-4-carboxamide is a derivative of piperidine, a foundational scaffold in
pharmaceutical science. Its structure, featuring a tertiary amine within the saturated ring and a
secondary amide at the 4-position, imparts specific physicochemical properties that make it a
valuable and versatile building block in organic synthesis.

The presence of both a hydrogen bond donor (the amide N-H) and multiple hydrogen bond
acceptors (the amide C=0 and the ring nitrogen) allows for diverse, predictable interactions
with biological targets. The N-methyl group on the piperidine ring ensures the nitrogen is a
tertiary amine, influencing its basicity and pharmacokinetic profile compared to its secondary
amine counterpart.

Physicochemical & Structural Data
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Property Value Source

Molecular Formula C7H14N20 PubChem[1]
Molecular Weight 142.20 g/mol PubChem[1]
CAS Number 1903-69-1 PubChem[1]

N-methylpiperidine-4-
IUPAC Name ] PubChem[1]
carboxamide

Canonical SMILES CNC(=0)C1CCNCC1 PubChem[1]
Colorless to pale yellow liquid o

Appearance id CymitQuimica[2]
or soli

N Soluble in polar solvents (e.g., o
Solubility CymitQuimical2]
water, alcohols)

Hydrogen Bond Donors 1 PubChem (Computed)[1]
Hydrogen Bond Acceptors 2 PubChem (Computed)[1]
Rotatable Bonds 1 PubChem (Computed)[1]

Synthesis Protocol: A Validated Approach

The synthesis of N-methylpiperidine-4-carboxamide is most reliably achieved through a two-
step process starting from 1-methylpiperidine-4-carboxylic acid (also known as 1-
methylisonipecotic acid). The strategy involves the initial conversion of the carboxylic acid to a
more reactive intermediate, typically a methyl ester, followed by amidation with methylamine.
This pathway is chosen for its high efficiency and the commercial availability of the starting
materials.

Workflow for Synthesis
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Step 1: Esterification

@-Methylpiperidine-4-carboxylic Acid HCD

Methanol (Solvent/Reagent)
Thionyl Chloride (Catalyst)

G/Iethyl 1-methylpiperidine-4-carboxylat69
. J

Step 2: Amidation

G/Iethyl 1-methy|piperidine-4-carboxylat69

Methylamine Solution
(e.g., in THF or H20)

G\l—methylpiperidine—4—carboxamide (Final ProductD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. N-methylpiperidine-4-carboxamide | C7H14N20 | CID 2760460 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. 4-Methylpiperidine-1-carboximidamide (73771-19-4) for sale [vulcanchem.com]

 To cite this document: BenchChem. [N-methylpiperidine-4-carboxamide molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155130#n-methylpiperidine-4-carboxamide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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